Cas no 2228134-94-7 (2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine
• CAS No: 2228134-94-7
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6259249
• PubChem ID: 165631314
• Update Time: 2025-05-20

2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine
• 2228134-94-7
• EN300-1956762

• Inchi： 1S/C10H12F3N/c1-7-3-2-4-9(11)8(7)5-10(12,13)6-14/h2-4H,5-6,14H2,1H3
• InChI Key： RFZGQUSRERRDKQ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C(=CC=CC=1C)F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine (CAS No. 2228134-94-7)

In the realm of fluorinated organic compounds, 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine (CAS No. 2228134-94-7) stands out as a structurally unique and functionally versatile molecule. This compound, characterized by its difluoromethyl and fluorophenyl moieties, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its molecular formula, C₁₀H₁₂F₃N, reflects a balanced interplay of hydrophobicity and electronic effects, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated amines like 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine aligns with broader trends in medicinal chemistry, where fluorine incorporation is known to enhance metabolic stability, bioavailability, and binding affinity. Researchers frequently search for "fluorine in drug design" or "role of difluoromethyl groups," highlighting the relevance of this compound in addressing modern challenges in small-molecule therapeutics. Its CAS number 2228134-94-7 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across industries.

From a synthetic perspective, 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine exemplifies the strategic use of fluorine substitution to modulate physicochemical properties. The 2-fluoro-6-methylphenyl group introduces steric and electronic effects that influence conformational dynamics, while the propan-1-amine backbone offers a handle for further derivatization. Such features resonate with queries like "how to optimize fluorinated building blocks" or "amine functionalization techniques," reflecting its utility in modular synthesis.

Beyond pharmaceuticals, this compound’s potential extends to agrochemical innovation, where fluorinated analogs are increasingly employed to improve pesticide efficacy and environmental profiles. Searches for "sustainable fluorochemicals" or "green chemistry approaches" underscore the demand for compounds like CAS 2228134-94-7 that balance performance with ecological considerations. Its stability under physiological conditions further positions it as a candidate for probing biochemical pathways or designing diagnostic tools.

Analytical characterization of 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine typically involves advanced techniques such as NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry, addressing common questions like "how to identify fluorinated compounds." The compound’s lipophilicity (calculated LogP) and hydrogen-bonding capacity are critical parameters for researchers exploring structure-activity relationships, a topic frequently searched in conjunction with "QSAR studies."

In conclusion, 2,2-difluoro-3-(2-fluoro-6-methylphenyl)propan-1-amine (CAS No. 2228134-94-7) embodies the convergence of synthetic innovation and applied science. Its multifaceted applications—from drug development to material engineering—reflect the evolving priorities of industries seeking efficient, sustainable solutions. As interest in tailored fluorochemicals grows, this compound will likely remain a focal point for interdisciplinary research and development.